Cas no 214079-09-1 (Furo[3,4-f]benzothiazole-5,7-dione)
214079-09-1 structure
Product Name:Furo[3,4-f]benzothiazole-5,7-dione
CAS No:214079-09-1
MF:C9H3NO3S
MW:205.190020799637
CID:242805
PubChem ID:10655835
Update Time:2025-04-19
Furo[3,4-f]benzothiazole-5,7-dione Chemical and Physical Properties
Names and Identifiers
-
- Furo[3,4-f]benzothiazole-5,7-dione
- Furo[3,4-f]benzothiazole-5,7-dione (9CI)
- furo[3,4-f][1,3]benzothiazole-5,7-dione
- Furo[3,4-f]benzothiazole-5,7-dione(9ci)
- 214079-09-1
- DTXSID60443055
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- Inchi: 1S/C9H3NO3S/c11-8-4-1-6-7(14-3-10-6)2-5(4)9(12)13-8/h1-3H
- InChI Key: HCHNRDRBNUHVSL-UHFFFAOYSA-N
- SMILES: S1C=NC2C=C3C(=O)OC(C3=CC1=2)=O
Computed Properties
- Exact Mass: 204.98339
- Monoisotopic Mass: 204.98336413g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 306
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 84.5Ų
Experimental Properties
- PSA: 56.26
Furo[3,4-f]benzothiazole-5,7-dione Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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